![molecular formula C8H14O B6154921 [1-(cyclopropylmethyl)cyclopropyl]methanol CAS No. 2229149-23-7](/img/new.no-structure.jpg)
[1-(cyclopropylmethyl)cyclopropyl]methanol
Overview
Description
[1-(Cyclopropylmethyl)cyclopropyl]methanol: is a chemical compound with the molecular formula C10H16O. It belongs to the family of cyclopropylmethyl compounds and is known for its unique structural properties . This compound has been widely used in scientific experiments due to its distinctive characteristics.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [1-(cyclopropylmethyl)cyclopropyl]methanol typically involves the reaction of cyclopropylmethyl bromide with cyclopropylmethanol under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium tert-butoxide to facilitate the nucleophilic substitution reaction .
Industrial Production Methods
it is likely that similar synthetic routes are scaled up with optimized reaction conditions to ensure higher yields and purity .
Chemical Reactions Analysis
Types of Reactions
[1-(Cyclopropylmethyl)cyclopropyl]methanol undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert it into different alcohols or hydrocarbons.
Substitution: It can undergo nucleophilic substitution reactions to form various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Bases like sodium hydride (NaH) and potassium tert-butoxide (KOtBu) are often employed.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce various alcohols .
Scientific Research Applications
[1-(Cyclopropylmethyl)cyclopropyl]methanol has several scientific research applications, including:
Chemistry: It is used as a building block in organic synthesis to create more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of [1-(cyclopropylmethyl)cyclopropyl]methanol involves its interaction with specific molecular targets and pathways. The compound can act as a nucleophile in various chemical reactions, facilitating the formation of new chemical bonds. Its unique structure allows it to interact with different enzymes and receptors, potentially leading to various biological effects .
Comparison with Similar Compounds
Similar Compounds
Cyclopropylmethanol: A simpler analog with similar reactivity but lacking the additional cyclopropyl group.
Cyclopropylmethyl bromide: A precursor in the synthesis of [1-(cyclopropylmethyl)cyclopropyl]methanol.
Cyclopropylmethyl chloride: Another related compound used in organic synthesis.
Uniqueness
This compound is unique due to its dual cyclopropyl groups, which impart distinct steric and electronic properties. These properties make it a valuable compound in various chemical and biological studies .
Properties
CAS No. |
2229149-23-7 |
|---|---|
Molecular Formula |
C8H14O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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